3-(2-Methyl-1H-imidazol-1-yl)propane-1,2-diol

• Molecular Formula: C7H12N2O2
• Molecular Weight: 156.18 g/mol
• IUPAC Name: 3-(2-methylimidazol-1-yl)propane-1,2-diol
• InChI: InChI=1S/C7H12N2O2/c1-6-8-2-3-9(6)4-7(11)5-10/h2-3,7,10-11H,4-5H2,1H3
• InChI Key: JQUYKYCFRAAPPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC(CO)O

Description

3-(2-Methyl-1H-imidazol-1-yl)propane-1,2-diol is a useful research compound. Its molecular formula is C7H12N2O2 and its molecular weight is 156.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A200 ml flask was charged with 2.0 g of t-butoxypotassium, 70 ml of tetrahydrofuran, 1.23 g of 2-methylimidazole. After stirring for 30 minutes, a solution of 2.5 g of 2,3-dihydroxyl-n-propyl bromide in 5 ml of t-butanol was added. After refluxing for one hour, 5 ml of 1 N HCl solution was added and the mixture was allowed to stand over night. The solvent was evaporated under reduced pressure. The residue was extracted with dichloromethane, washed with saturated aqueous solution of sodium hydrogencarbonate, and dried over anhydrous magnesium sulfate. After removing anhydrous magnesium sulfate, the solvent was evaporated under reduced pressure and the residue was purified by column chromatography (development solvent: methyl acetate/methanol=90/10) to obtain 1.9 g of 1-(2′,3′-dihydroxylpropyl)-2-methylimidazole (compound (A-1)). 1H-NMR spectrum of the resulting compound is shown in FIG. 1.